A very sensitive high-resolution NMR method for quadrupolar nuclei: SPAM-DQF-STMAS
Chemical Communications Pub Date: 2005-06-09 DOI: 10.1039/B502840J
Abstract
We show that by combining the intrinsically larger (with respect to
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Journal Name:Chemical Communications
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CAS no.: 89640-58-4